Cas no 15420-81-2 (2-Butenedioic acid(2Z)-, 1-hexyl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1-hexyl ester
• CAS No: 15420-81-2
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 194944
• PubChem ID: 13349882
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 1-hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-hexyl ester
• 4-hexoxy-4-oxobut-2-enoic acid
• hexyl hydrogen maleate
• 4-(hexyloxy)-4-oxobut-2-enoic acid
• Einecs 239-431-6
• Monohexyl maleate
• Maleic acid 1-hexyl ester
• Maleic acid hydrogen 1-hexyl ester
• (Z)-2-Butenedioic acid 1-hexyl ester
• (Z)-2-Butenedioic acid hydrogen 1-hexyl ester
• Maleic acid, monohexyl ester
• 2-BUTENEDIOIC ACID (Z)-, MONOHEXYL ESTER
• Q27236943
• (Z)-4-hexoxy-4-oxobut-2-enoic acid
• MALEIC ACID, HEXYL ESTER
• NS00052079
• 2-BUTENEDIOIC ACID (2Z)-, 1-HEXYL ESTER
• 15420-81-2
• 2-BUTENEDIOIC ACID (2Z)-, MONOHEXYL ESTER
• UNII-0LK7S8GPHY
• SCHEMBL981512
• 0LK7S8GPHY

• Inchi： 1S/C10H16O4/c1-2-3-4-5-8-14-10(13)7-6-9(11)12/h6-7H,2-5,8H2,1H3,(H,11,12)/b7-6-
• InChI Key： RNERBJNDXXEXTK-SREVYHEPSA-N
• SMILES： O(C(/C=C\C(=O)O)=O)CCCCCC

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6